2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-hydroxyacetic acid
• InChI: InChI=1S/C22H23NO5/c24-20(21(25)26)14-9-11-23(12-10-14)22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20,24H,9-13H2,(H,25,26)
• InChI Key: PENZOPQDRUIPBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(C(=O)O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol
• CAS RN: 2138374-29-3

Description

This compound is also known as {1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-piperidinyl}acetic acid. It is a complex organic molecule that contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is attached to a fluorene group through a methoxy carbonyl linkage. The fluorene group is a polycyclic aromatic hydrocarbon consisting of two benzene rings fused with a central cyclopentene ring.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 365.43 g/mol. It is a solid at room temperature and should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Biomonitoring and Metabolite Analysis

Compounds similar to 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-hydroxyacetic acid are often studied for their metabolic pathways and potential as biomarkers in environmental and occupational health research. For example, Laitinen and Pulkkinen (2005) investigated the biomonitoring of 2-methoxyacetic and 2-ethoxyacetic acids, which are metabolites of 2-alkoxyethanols, highlighting the importance of understanding the metabolism of complex organic compounds for health risk assessments (Laitinen & Pulkkinen, 2005).

Neurotransmitter Metabolism

Research into compounds with complex structures, including those similar to the specified acid, often extends into the study of neurotransmitter metabolites in various neurological and psychiatric conditions. For instance, Rosenthal et al. (1980) and Asberg et al. (1984) explored the concentrations of monoamine metabolites in the cerebrospinal fluid of patients with depressive disorders, indicating the role of organic compounds in understanding the biochemical basis of mental health disorders (Rosenthal et al., 1980); (Asberg et al., 1984).

Drug Metabolism Studies

Compounds with similar structural complexity are frequently the subject of drug metabolism studies to understand their pharmacokinetic properties and metabolic fate. For example, the study on the metabolism of irinotecan (CPT-11) by Gupta et al. (1994) demonstrates the importance of these analyses for improving therapeutic efficacy and managing side effects in clinical treatments (Gupta et al., 1994).

Environmental Health Research

Research on similar organic compounds often includes their environmental impact and potential health risks. Bhalla et al. (2007) discussed the poisoning cases with 2,4-Dichlorphenoxyacetic acid (2,4-D), a compound used in agriculture, which underscores the relevance of studying complex organic compounds for public health and safety (Bhalla et al., 2007).

Mechanism of Action

The mechanism of action of this compound is not specified in the available sources. It’s possible that the compound’s activity could be related to its potential role in peptide synthesis, given the presence of the Fmoc group.

Future Directions

The future directions for this compound are not specified in the available sources. Given its potential role in peptide synthesis, it could be of interest in the development of new peptides and proteins.